![molecular formula C18H13FN4O2 B2439457 1-ethyl-6-fluoro-3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one CAS No. 1207001-45-3](/img/structure/B2439457.png)
1-ethyl-6-fluoro-3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-ethyl-6-fluoro-3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the quinoline family and is known for its ability to modulate various biological processes.
Scientific Research Applications
Antibacterial Activities
1-Ethyl-6-fluoro-3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one and its derivatives have shown significant promise in antibacterial applications. Stefancich et al. (1985) synthesized a compound related to this chemical, demonstrating high broad-spectrum antibacterial activities against both gram-positive and gram-negative bacteria. This derivative was found superior in activity compared to other unfluorinated compounds and somewhat superior to enoxacin (Stefancich et al., 1985).
Antimicrobial and Antiviral Properties
Y. Vaksler et al. (2023) explored the potential of a similar compound as an antimicrobial and antiviral drug. They proposed the synthesis of a derivative of the compound and predicted its biological activity through molecular docking (Vaksler et al., 2023).
Antitumor Activity
Research by Hu Guoqianga (2012) indicates that derivatives of this compound can be transformed from antibacterial fluoroquinolone to antitumor compounds. An oxadiazole heterocyclic ring was used as an isostere for this transformation, showing significant potency against Hep-3B cancer cell lines (Guoqianga, 2012).
Synthesis and Structural Analysis
Further studies have focused on the synthesis and structural analysis of related compounds, exploring their potential in various biomedical applications. Desai et al. (2021) designed, synthesized, and screened similar compounds against bacterial strains, providing insights into their potential antibacterial efficacy and possible mechanisms of action (Desai et al., 2021).
Coordination Polymers and Magnetic Properties
Xiang-Wen Wu et al. (2017) investigated the self-assembly of coordination polymers based on asymmetric 1,3,4-oxadiazole-containing ligands, a category to which our compound of interest belongs. They found that counter-anions played a significant role in structural assemblies and explored the polymers' photoluminescence and magnetic properties (Wu et al., 2017).
properties
IUPAC Name |
1-ethyl-6-fluoro-3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13FN4O2/c1-2-23-10-14(16(24)13-9-12(19)3-4-15(13)23)18-21-17(22-25-18)11-5-7-20-8-6-11/h3-10H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQFDQGSXCZBBCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=O)C2=C1C=CC(=C2)F)C3=NC(=NO3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-6-fluoro-3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.